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Compound of Interest

Compound Name: Oxonia Active

Cat. No.: B1202147 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes and protocols provide a comprehensive guide to the safe and effective

preparation and use of peracetic acid (PAA) solutions for sanitation in a cell culture laboratory.

Adherence to these guidelines is crucial for maintaining an aseptic environment and ensuring

the integrity of experimental results.

Application Notes
Peracetic acid (CH₃CO₃H) is a powerful, broad-spectrum disinfectant that is highly effective

against a wide range of microorganisms, including bacteria, fungi, yeasts, spores, and viruses.

Its rapid action and environmentally friendly decomposition into acetic acid, water, and oxygen

make it a suitable choice for decontaminating surfaces and equipment in a cell culture facility.

Mechanism of Action
Peracetic acid functions as an oxidizing agent, denaturing proteins, disrupting cell wall

permeability, and oxidizing sulfhydryl and sulfur bonds in proteins and enzymes of

microorganisms. This multi-targeted mechanism of action contributes to its broad-spectrum

efficacy and low potential for microbial resistance.

Safety and Handling
Peracetic acid is a corrosive and hazardous chemical that requires strict safety precautions.
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (nitrile or neoprene), safety goggles or a face shield, and a lab coat when

handling concentrated PAA solutions.

Ventilation: Prepare and handle PAA solutions in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of vapors.

Storage: Store concentrated PAA in its original, vented container in a cool, dry, and dark

place, away from incompatible materials such as bases, reducing agents, and combustible

materials.

Spills: In case of a spill, neutralize with a sodium bicarbonate solution and absorb with an

inert material. Evacuate the area if the spill is large or in a poorly ventilated space.

Material Compatibility
Peracetic acid solutions can be corrosive to certain materials. It is essential to consider the

compatibility of the surfaces and equipment to be disinfected.

Material Compatibility with PAA Solutions

Stainless Steel (304, 316) Excellent

Glass Excellent

Polypropylene (PP) Good

High-Density Polyethylene (HDPE) Good

Polytetrafluoroethylene (PTFE) Excellent

Polyvinyl Chloride (PVC)
Fair (can become brittle with prolonged

exposure)

Aluminum Poor (corrodes)

Copper Poor (corrodes)

Brass Poor (corrodes)

Rubber Variable (check manufacturer's specifications)
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Always consult the manufacturer's guidelines for your specific equipment before using

peracetic acid.

Efficacy of Peracetic Acid
The following table summarizes the effective concentrations and contact times of peracetic acid

against common cell culture contaminants.
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Microorg
anism

PAA
Concentr
ation
(ppm)

PAA
Concentr
ation (%)

Contact
Time

Temperat
ure (°C)

Applicati
on

Referenc
e

Gram-

Positive &

Gram-

Negative

Bacteria

< 100 < 0.01%
< 5

minutes
Ambient

Surface

Disinfectio

n

[1][2]

Fungi &

Yeasts
< 100 < 0.01%

< 5

minutes
Ambient

Surface

Disinfectio

n

[1][2]

Saccharom

yces

cerevisiae

60 - 120
0.006% -

0.012%
15 minutes Ambient

Liquid

Suspensio

n

Cladospori

um

porophoru

m (conidia)

200 - 800
0.02% -

0.08%

Not

Specified
Ambient

Growth

Inhibition

Viruses

(general)
12 - 2250

0.0012% -

0.225%
Variable Ambient

Surface

Disinfectio

n

[1][2]

Reovirus 3,

MVM

Parvovirus,

Avian

Polyomavir

us

Fogging

with 5.8%

PAA

solution

Fogging 60 minutes Ambient

Facility

Decontami

nation

[3]

Bacterial

Spores

(Bacillus

subtilis)

500 -

10,000

0.05% -

1.0%

15 seconds

- 30

minutes

Ambient

Liquid

Suspensio

n

[1][2]
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Bacillus

subtilis

spores

3000 0.3% 5 minutes Ambient

Water

Disinfectio

n

[4]

Mycoplasm

a
500 - 1000

0.05% -

0.1%

Not

Specified
Ambient

Media

Sterilizatio

n

[5][6]

Protocols
Protocol 1: Preparation of a 1% (10,000 ppm) Peracetic
Acid Stock Solution from a 35% Concentrated Stock
This protocol describes the preparation of a 1% stock solution, which can be further diluted for

various applications.

Materials:

Concentrated Peracetic Acid (35%)

Deionized or distilled water

Graduated cylinders

A clean, chemical-resistant container (e.g., glass or HDPE) with a vented cap

Personal Protective Equipment (PPE)

Procedure:

Don PPE: Put on gloves, safety goggles, and a lab coat.

Work in a Fume Hood: Perform all steps in a certified chemical fume hood.

Calculate Volumes: Use the following formula to calculate the required volumes: C₁V₁ = C₂V₂

Where:

C₁ = Concentration of the stock solution (35%)
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V₁ = Volume of the stock solution to be used (unknown)

C₂ = Desired concentration of the final solution (1%)

V₂ = Desired final volume of the solution (e.g., 1000 mL)

Example Calculation for 1000 mL of 1% PAA solution: (35%) * V₁ = (1%) * (1000 mL) V₁ = (1

* 1000) / 35 V₁ = 28.6 mL of 35% PAA

Measure Water: Measure 971.4 mL (1000 mL - 28.6 mL) of deionized or distilled water into

the chemical-resistant container.

Add PAA to Water:Always add acid to water, never the other way around. Slowly and

carefully add 28.6 mL of the 35% PAA concentrate to the water while gently stirring.

Label the Container: Clearly label the container with the contents ("1% Peracetic Acid

Solution"), the date of preparation, and any necessary hazard warnings.

Storage: Store the 1% stock solution in a cool, dark, and well-ventilated area in a container

with a vented cap. Use the freshly prepared solution for optimal efficacy.

Protocol 2: General Surface Disinfection of Laboratory
Benches and Equipment
Materials:

1% Peracetic Acid Stock Solution (prepared as in Protocol 1)

Deionized or distilled water

Clean spray bottle or wipes

PPE

Procedure:

Prepare Working Solution: Dilute the 1% stock solution to the desired working concentration

(e.g., 1000-2000 ppm or 0.1-0.2%).
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For a 0.1% (1000 ppm) solution, mix 1 part of the 1% stock solution with 9 parts of

deionized water.

Clean the Surface: Before disinfection, remove any gross filth and organic matter from the

surface by cleaning with a suitable laboratory detergent and rinsing with water.

Apply PAA Solution: Thoroughly wet the surface with the working PAA solution using a spray

bottle or by wiping.

Ensure Contact Time: Allow the surface to remain wet for the required contact time (typically

5-10 minutes for general disinfection).

Wipe or Air Dry: After the contact time, wipe the surface with a sterile cloth or allow it to air

dry completely before use. For sensitive equipment, rinsing with sterile water may be

necessary.

Protocol 3: Disinfection of a CO₂ Incubator
Materials:

1% Peracetic Acid Stock Solution

Deionized or distilled water

Sterile wipes or cloths

PPE

Procedure:

Power Down: Turn off the incubator and allow it to cool to room temperature.

Remove Internal Components: Carefully remove all shelves, racks, and the water pan.

Clean Components: Thoroughly clean all removable components with a laboratory detergent

and rinse with deionized water. Autoclave if possible.

Prepare Working Solution: Prepare a 0.1% (1000 ppm) PAA working solution.
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Disinfect Interior: Wipe all interior surfaces of the incubator, including the door and gasket,

with the PAA solution.

Contact Time: Allow the solution to remain on the surfaces for at least 10 minutes.

Rinse and Dry: Thoroughly wipe all surfaces with sterile deionized water to remove any PAA

residue. Allow the incubator to air dry completely with the door ajar.

Reassemble and Restart: Replace the sterilized internal components and fill the water pan

with fresh, sterile distilled water. Power on the incubator and allow it to equilibrate before

reintroducing cell cultures.

Protocol 4: Disinfection of a Biological Safety Cabinet
(BSC)
Materials:

1% Peracetic Acid Stock Solution

Deionized or distilled water

Sterile wipes or cloths

PPE

Procedure:

Decontaminate Materials: Before cleaning the BSC, surface decontaminate and remove all

items from the work area.

Prepare Working Solution: Prepare a 0.2% (2000 ppm) PAA working solution.

Wipe Surfaces: Wipe the interior surfaces of the BSC (work surface, interior walls, and inside

of the sash) with the PAA solution.

Contact Time: Allow the solution to remain on the surfaces for a contact time of at least 10-

15 minutes.
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Rinse and Dry: Wipe down all surfaces with sterile deionized water to remove any PAA

residue.

UV Sterilization (if applicable): After cleaning, the BSC's UV lamp can be turned on for a

recommended period as an additional decontamination step.

Purge: Allow the BSC to run for at least 5 minutes to purge the air before beginning any new

work.

Workflow and Diagrams
Workflow for Peracetic Acid Solution Preparation and
Use
The following diagram illustrates the logical steps for the safe preparation and application of

peracetic acid solutions in a cell culture lab.
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Start: Need for Disinfection

1. Risk Assessment
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2. Select Appropriate
Protocol & PAA Concentration

3. Don Personal
Protective Equipment (PPE)

4. Prepare Working PAA Solution
(In Fume Hood)

5. Pre-clean Surface
(Remove Organic Matter)

6. Apply PAA Solution
to Surface

7. Ensure Required
Contact Time

8. Rinse (if required)
& Air Dry

9. Dispose of Waste
& Clean Up

End: Decontaminated Surface

Click to download full resolution via product page

Caption: Workflow for PAA Disinfection in a Cell Culture Lab.
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Logical Relationship for PAA Solution Preparation
This diagram outlines the key considerations and steps for preparing a diluted PAA solution

from a concentrate.

Concentrated PAA Stock
(e.g., 35%)

Calculation
(C1V1 = C2V2)

Diluent
(Deionized/Distilled Water)

Mixing
(Add Acid to Water)

Safety Precautions
(PPE, Fume Hood)

Working PAA Solution
(e.g., 0.1% - 0.2%)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Peracetic Acid Sterilization | Infection Control | CDC [cdc.gov]

2. medivators.com [medivators.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1202147?utm_src=pdf-body-img
https://www.benchchem.com/product/b1202147?utm_src=pdf-custom-synthesis
https://www.cdc.gov/infection-control/hcp/disinfection-sterilization/peracetic-acid-sterilization.html
https://www.medivators.com/sites/default/files/minntech/documents/50097-772%20A%20PAA%20Sterilization%20final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Inactivation of stable viruses in cell culture facilities by peracetic acid fogging - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Efficiency of peracetic acid in inactivating bacteria, viruses, and spores in water
determined with ATP bioluminescence, quantitative PCR, and culture-based methods -
PubMed [pubmed.ncbi.nlm.nih.gov]

5. Suitability of peracetic acid for sterilization of media for mycoplasma cultures - PMC
[pmc.ncbi.nlm.nih.gov]

6. Suitability of peracetic acid for sterilization of media for mycoplasma cultures - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Peracetic Acid Solutions for Cell Culture Lab Sanitation:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202147#peracetic-acid-solution-preparation-for-cell-
culture-lab-sanitation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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